Cas no 16004-43-6 (2-Nitrobenzaldehyde Semicarbazone)

• Product Name: 2-Nitrobenzaldehyde Semicarbazone
• CAS No: 16004-43-6
• MF: C₈H₈N₄O₃
• MW: 208.174120903015
• MDL: MFCD00160990
• CID: 121337
• PubChem ID: 329754682
• Update Time: 2025-04-18

2-Nitrobenzaldehyde Semicarbazone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Nitrobenzylidene)hydrazinecarboxamide
• 2-Nitrobenzaldehyde Semicarbazone
• 2-Nitrobenzaldehyde
• 2-NP-SCA-13C,15N2
• 4-NP-SCA
• Hydrazinecarboxamide,2-[(2-nitrophenyl)methylene]-
• 2-NP-SCA (4-(2-Nitrobenzylidene)semicarbazide
• 2-NP-SCA
• o-Nitrobenzaldehyde semicarbazone
• OEOKLBSECDAYSM-BJMVGYQFSA-N
• 2-NP-SEM
• [(E)-(2-nitrophenyl)methylideneamino]urea
• J-009670
• 2-Nitrobenzaldehyde derivative of Semicarbazide
• HY-138538
• DTXSID101016461
• AS-7046
• (E)-2-(2-Nitrobenzylidene)hydrazine-1-carboxamide
• 16604-43-6
• A921868
• 16004-43-6
• AKOS040756915
• MFCD00160990
• {[(2-nitrophenyl)methylidene]amino}urea
• AB00673707-01
• Hydrazinecarboxamide, 2-[(2-nitrophenyl)methylene]-
• 4-(2-Nitrobenzylidene)semicarbazide
• AKOS000272716
• CS-0148833
• 2-Nitrobenzaldehyde semicarbazone, VETRANAL(TM), analytical standard
• 120445-33-2
• [(E)-(2-nitrophenyl)methyleneamino]urea
• Z49560615
• 957509-32-9
• 2-Nitro-benzaldehyde-semicarbazone-[13C,15N2]
• STL281215
• 1ST4221
• (2E)-2-(2-nitrobenzylidene)hydrazinecarboxamide
• DTXCID001474652
• Hydrazinecarboxamide, 2-((2-nitrophenyl)methylene)-

• MDL： MFCD00160990
• Inchi： 1S/C8H8N4O3/c9-8(13)11-10-5-6-3-1-2-4-7(6)12(14)15/h1-5H,(H3,9,11,13)/b10-5+
• InChI Key： OEOKLBSECDAYSM-BJMVGYQFSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=N/NC(N)=O)=O

Computed Properties

• Exact Mass: 208.06000
• Monoisotopic Mass: 208.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 181 ºC (benzene )
• Refractive Index: 1.645
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 113.30000
• LogP: 2.21140

2-Nitrobenzaldehyde Semicarbazone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36/37
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances